1alpha-Hydroxy VD4
1alpha-Hydroxy VD4
Brand Name:
Vulcanchem
CAS No.:
143032-85-3
VCID:
VC0196346
InChI:
InChI=1S/C28H46O2/c1-18(2)19(3)9-10-20(4)25-13-14-26-22(8-7-15-28(25,26)6)11-12-23-16-24(29)17-27(30)21(23)5/h11-12,18-20,24-27,29-30H,5,7-10,13-17H2,1-4,6H3/b22-11+,23-12-/t19-,20+,24+,25+,26-,27-,28+/m0/s1
SMILES:
CC(C)C(C)CCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
Molecular Formula:
C28H46O2
Molecular Weight:
414.7 g/mol
1alpha-Hydroxy VD4
CAS No.: 143032-85-3
VCID: VC0196346
Molecular Formula: C28H46O2
Molecular Weight: 414.7 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 143032-85-3 |
|---|---|
| Product Name | 1alpha-Hydroxy VD4 |
| Molecular Formula | C28H46O2 |
| Molecular Weight | 414.7 g/mol |
| IUPAC Name | (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R,5S)-5,6-dimethylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C28H46O2/c1-18(2)19(3)9-10-20(4)25-13-14-26-22(8-7-15-28(25,26)6)11-12-23-16-24(29)17-27(30)21(23)5/h11-12,18-20,24-27,29-30H,5,7-10,13-17H2,1-4,6H3/b22-11+,23-12-/t19-,20+,24+,25+,26-,27-,28+/m0/s1 |
| Standard InChIKey | NEETXMRNUNEBRH-GOTXBORWSA-N |
| SMILES | CC(C)C(C)CCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Canonical SMILES | CC(C)C(C)CCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C |
| Synonyms | 1alpha-Hydroxy VD4; 1α-Hydroxy vitamin D4; (5Z,7E)-9,10-secoergosta-5,7,10(19) -triene-1α,3β-diol; dihydrodoxercalciferol |
| PubChem Compound | 9909748 |
| Last Modified | Feb 18 2024 |
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